1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide

• IUPAC Name: 1-(1,3-dimethyl-2,6-dioxo-7-propylpurin-8-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C16H24N6O3/c1-4-7-22-11-13(19(2)16(25)20(3)14(11)24)18-15(22)21-8-5-10(6-9-21)12(17)23/h10H,4-9H2,1-3H3,(H2,17,23)
• InChI Key: DAVOTIWBGYSYAS-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(N=C1N3CCC(CC3)C(=O)N)N(C(=O)N(C2=O)C)C
• Molecular Formula: C16H24N6O3
• Molecular Weight: 348.40 g/mol

Description

1-(1,3-dimethyl-2,6-dioxo-7-propyl-2,3,6,7-tetrahydro-1H-purin-8-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H24N6O3 and its molecular weight is 348.407. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Polyamides Containing Theophylline and Related Compounds

Polyamides incorporating theophylline and thymine were synthesized, demonstrating the potential of purine derivatives (akin to the compound of interest) in creating new materials. These polyamides exhibit solubility in DMSO and formic acid, with certain types also soluble in water, indicating their potential for diverse applications in materials science (Hattori & Kinoshita, 1979).

Development of Xanthene Derivatives as Antiasthmatic Agents

Research into xanthene derivatives, structurally related to purine compounds, highlights the exploration of novel antiasthmatic agents. These compounds were evaluated for their vasodilator activity, underscoring the medicinal chemistry efforts to find new treatments for asthma (Bhatia et al., 2016).

Conformation and Optical Properties Studies

A study focused on the conformation, optical properties, and absolute configuration of adenosine derivatives provides insight into how modifications to purine structures can influence their physical and chemical properties. This research is critical for drug discovery and the design of nucleoside analogues (Ivanova & Spiteller, 2011).

Exploration of New Heterocyclic Compounds

The synthesis of novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone as anti-inflammatory and analgesic agents exemplifies the ongoing research into heterocyclic compounds for therapeutic uses. These efforts reveal the broad applicability of purine analogues and related structures in medicinal chemistry (Abu‐Hashem et al., 2020).

Antimyotonic Agents from Constrained Analogues of Tocainide

Research on tocainide analogues for their potential as skeletal muscle sodium channel blockers highlights the exploration of purine-like structures in developing treatments for myotonic disorders. These findings underscore the versatility of purine derivatives in addressing various pharmacological targets (Catalano et al., 2008).